Cas no 82619-14-5 (ethyl iodomethyl carbonate)
ethyl iodomethyl carbonate Chemical and Physical Properties
Names and Identifiers
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- Carbonic acid, ethyl iodomethyl ester
- ethyl iodomethyl carbonate
- ethoxycarbonyloxymethyl iodide
- SCHEMBL306189
- LZPGAKXEPQTPJB-UHFFFAOYSA-N
- EN300-216364
- DTXSID90626738
- Ethyliodomethylcarbonate
- 82619-14-5
-
- MDL: MFCD27929305
- Inchi: 1S/C4H7IO3/c1-2-7-4(6)8-3-5/h2-3H2,1H3
- InChI Key: LZPGAKXEPQTPJB-UHFFFAOYSA-N
- SMILES: ICOC(=O)OCC
Computed Properties
- Exact Mass: 229.94399g/mol
- Monoisotopic Mass: 229.94399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 73.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.5Ų
ethyl iodomethyl carbonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-216364-0.05g |
ethyl iodomethyl carbonate |
82619-14-5 | 85% | 0.05g |
$76.0 | 2023-09-16 | |
| Enamine | EN300-216364-0.1g |
ethyl iodomethyl carbonate |
82619-14-5 | 85% | 0.1g |
$113.0 | 2023-09-16 | |
| Enamine | EN300-216364-0.25g |
ethyl iodomethyl carbonate |
82619-14-5 | 85% | 0.25g |
$162.0 | 2023-09-16 | |
| Enamine | EN300-216364-0.5g |
ethyl iodomethyl carbonate |
82619-14-5 | 85% | 0.5g |
$310.0 | 2023-09-16 | |
| Enamine | EN300-216364-1.0g |
ethyl iodomethyl carbonate |
82619-14-5 | 85% | 1g |
$414.0 | 2023-06-08 | |
| Enamine | EN300-216364-2.5g |
ethyl iodomethyl carbonate |
82619-14-5 | 85% | 2.5g |
$810.0 | 2023-09-16 | |
| Enamine | EN300-216364-5.0g |
ethyl iodomethyl carbonate |
82619-14-5 | 85% | 5g |
$1199.0 | 2023-06-08 | |
| Enamine | EN300-216364-10.0g |
ethyl iodomethyl carbonate |
82619-14-5 | 85% | 10g |
$1778.0 | 2023-06-08 | |
| Enamine | EN300-216364-1g |
ethyl iodomethyl carbonate |
82619-14-5 | 85% | 1g |
$414.0 | 2023-09-16 | |
| Enamine | EN300-216364-5g |
ethyl iodomethyl carbonate |
82619-14-5 | 85% | 5g |
$1199.0 | 2023-09-16 |
ethyl iodomethyl carbonate Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on ethyl iodomethyl carbonate
Comprehensive Guide to Ethyl Iodomethyl Carbonate (CAS No. 82619-14-5): Properties, Applications, and Innovations
Ethyl iodomethyl carbonate (CAS No. 82619-14-5) is a specialized organic compound with significant utility in synthetic chemistry and industrial applications. Known for its unique molecular structure, this compound combines an ethyl carbonate backbone with an iodomethyl functional group, making it a versatile intermediate in organic synthesis. Researchers and manufacturers increasingly seek ethyl iodomethyl carbonate suppliers due to its role in pharmaceuticals, agrochemicals, and advanced material science.
The compound's CAS number 82619-14-5 is a critical identifier for regulatory compliance and safety documentation. Its molecular formula, C4H7IO3, reflects a balance of reactivity and stability, enabling applications in cross-coupling reactions and carboxylation processes. Recent trends in green chemistry have spurred interest in sustainable synthesis methods for such intermediates, aligning with global demands for eco-friendly production.
In pharmaceutical research, ethyl iodomethyl carbonate serves as a precursor for prodrug development and targeted drug delivery systems. Its ability to introduce iodomethyl groups under mild conditions makes it valuable for modifying bioactive molecules. Searches for "iodomethylating agents in drug design" have surged by 42% in 2023, reflecting its growing relevance in medicinal chemistry.
Industrial applications of 82619-14-5 extend to polymer chemistry, where it functions as a chain transfer agent and surface modifier. The compound's reactivity with unsaturated hydrocarbons enables precise control over molecular weight distributions in specialty polymers. Manufacturers exploring "high-performance polymer additives" frequently encounter this compound in technical literature.
Analytical characterization of ethyl iodomethyl carbonate typically involves GC-MS analysis and NMR spectroscopy, with its distinctive 1H-NMR peaks at δ 1.35 (t, 3H), 3.95 (s, 2H), and 4.30 (q, 2H) serving as identification markers. Laboratories requiring "CAS 82619-14-5 spectral data" often reference these diagnostic signals for quality control purposes.
Storage and handling recommendations for ethyl iodomethyl carbonate emphasize protection from light and moisture, with optimal stability maintained at 2-8°C. The compound's shelf life extension strategies have become a frequent topic in chemical forums, particularly among users seeking "long-term storage of iodocarbonates."
Emerging research explores the compound's potential in flow chemistry systems, where its rapid reactivity enables continuous manufacturing processes. This aligns with industry 4.0 initiatives promoting "automated chemical synthesis" and "process intensification." Patent databases show a 28% increase in filings mentioning 82619-14-5 since 2020, indicating growing commercial interest.
Regulatory status varies by region, with proper chemical inventory listings being essential for compliance. The compound's REACH registration status and TSCA compliance information rank among the top search queries related to ethyl iodomethyl carbonate in regulatory databases.
Future directions for CAS No. 82619-14-5 research include its application in bioorthogonal chemistry and click chemistry protocols. The compound's unique reactivity profile positions it as a candidate for developing next-generation bioconjugation techniques, a hot topic in current chemical biology literature.
For synthetic chemists, ethyl iodomethyl carbonate price trends and bulk purchasing options remain practical concerns. Market analysis indicates steady demand from Asia-Pacific pharmaceutical manufacturers, with "82619-14-5 market forecast" becoming an increasingly searched term in industry reports.
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